3-Chloro-4-((1-((5-chlorothiophen-2-yl)sulfonyl)piperidin-3-yl)oxy)pyridine

• IUPAC Name: 3-chloro-4-[1-(5-chlorothiophen-2-yl)sulfonylpiperidin-3-yl]oxypyridine
• InChI: InChI=1S/C14H14Cl2N2O3S2/c15-11-8-17-6-5-12(11)21-10-2-1-7-18(9-10)23(19,20)14-4-3-13(16)22-14/h3-6,8,10H,1-2,7,9H2
• InChI Key: FIJTXOJMSOIIQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(S2)Cl)OC3=C(C=NC=C3)Cl
• Molecular Formula: C14H14Cl2N2O3S2
• Molecular Weight: 393.3 g/mol

Description

3-Chloro-4-((1-((5-chlorothiophen-2-yl)sulfonyl)piperidin-3-yl)oxy)pyridine is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of protein kinase C (PKC) and has been studied extensively for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has shown the potential for creating new heterocyclic compounds based on the structural framework similar to 3-Chloro-4-((1-((5-chlorothiophen-2-yl)sulfonyl)piperidin-3-yl)oxy)pyridine. For instance, the synthesis of new heterocycles based on 3-Methyl-1-Phenyl-5-Benzene Sulfonamido Pyrazole has demonstrated significant antimicrobial activities, showcasing the potential of such compounds in developing new antimicrobials (El‐Emary, Al-muaikel, & Moustafa, 2002).

Chemical Reactivity and Modification

The reactivity of compounds containing chloro, pyridine, and sulfonamide groups has been extensively explored to create a variety of heterocyclic compounds. For example, the chemistry of 4-dicyanomethylene-1,2,6-thiadiazines has been studied, revealing that chlorine atoms in these compounds can be readily displaced by nucleophiles like thiophenols or secondary amines, providing pathways to diverse chemical structures (Koutentis & Rees, 2000).

Catalysis and Synthesis Enhancement

The use of magnetically separable graphene oxide anchored sulfonic acid demonstrates the role of novel catalysts in enhancing the synthesis of pyridine derivatives. Such approaches offer efficient, recyclable catalysis methods for synthesizing complex molecules, including those related to this compound (Zhang et al., 2016).

Structural Analysis and Computational Study

The synthesis and X-ray crystal structure analysis of novel pyrazolo[3,4-B]pyridin-3-Ol derivatives highlight the importance of structural characterization in understanding the properties and potential applications of these compounds. Such studies provide foundational knowledge for the design and synthesis of new molecules with desired properties (Shen et al., 2014).